BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial Availability of (1R,3S,4R)-ent-
Entecavir-13C2,15N: A Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

(1R,3S,4R)-ent-Entecavir-
13C2,15N

cat. No.: B15558080

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide details the commercial availability of the isotopically labeled compound
(1R,3S,4R)-ent-Entecavir-13C2,15N. This molecule is the enantiomer of the potent antiviral
drug Entecavir, labeled with two carbon-13 isotopes and one nitrogen-15 isotope. Such labeled
compounds are critical tools in drug metabolism and pharmacokinetic (DMPK) studies, serving
as internal standards for quantitative analysis by mass spectrometry.

Summary of Commercial Availability

The specific stereocisomer and isotopically labeled version, (1R,3S,4R)-ent-Entecavir-
13C2,15N, is available from specialized chemical suppliers. The primary application for this
compound is as an internal standard for bioanalytical assays, enabling precise quantification of
its unlabeled counterpart, (1R,3S,4R)-ent-Entecavir.

Below is a summary of suppliers offering compounds related to Entecavir and its isomers. It is
important to note that while the exact labeled enantiomer is listed by at least one supplier,
related isotopologues of Entecavir are more widely available. Researchers should verify the
specific product details with the suppliers.
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Supplier Compound Name CAS Number Notes

Directly lists the

requested compound.

(1R,3S,4R)-ent- Not specified for ]
MedChemExpress ) ) Unlabeled enantiomer
Entecavir-13C2,15N labeled enantiomer _
CAS is 188399-46-4.
[11[2]
Offers the labeled
Santa Cruz ] form of Entecavir, not
) Entecavir-13C2,15N 1329796-53-3 -
Biotechnology the specific
enantiomer.[3]
Provides the labeled
) form of Entecavir with
Clearsynth Entecavir-13C2,15N 1329796-53-3 ]
a reported purity of
98.59% by HPLC.[4]
Lists the labeled
Acanthus Research Entecavir-13C2,15N Not specified Entecavir for use as a
reference standard.[5]
(1R,3S,4R)-Entecavir Supplies the
Allmpus (Entecavir 188399-46-4 unlabeled enantiomer.
Enantiomer) [2]

Physicochemical Data

The following table summarizes the key physicochemical properties of the related compound
Entecavir-13C2,15N, which are expected to be identical for the (1R,3S,4R)-ent-Entecavir-
13C2,15N enantiomer.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.medchemexpress.com/1r-3s-4r-ent-entecavir-13c2-15n.html?locale=fr-FR
https://www.allmpus.com/entecavir-enantiomer-1r-3s-4r-entecavir
https://www.scbt.com/p/entecavir-13c2-15n-1329796-53-3
https://clearsynth.com/product/CS-O-06585
https://acanthusresearch.com/products/labeled-drug-substance-reference-standards/entecavir-13c215n/
https://www.allmpus.com/entecavir-enantiomer-1r-3s-4r-entecavir
https://www.benchchem.com/product/b15558080?utm_src=pdf-body
https://www.benchchem.com/product/b15558080?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

MedChemExpress[1], Santa

Molecular Formula C1013C2H15N415NOs3 ]
Cruz Biotechnology|[3]

MedChemExpress[1], Santa

Molecular Weight 280.26 g/mol )
Cruz Biotechnology|[3]
Purity (by HPLC) 98.59% Clearsynth[4]
Freezer (-20°C) for long term
Storage Clearsynth[4]
storage

Experimental Applications and Methodologies

Isotopically labeled compounds like (1R,3S,4R)-ent-Entecavir-13C2,15N are primarily utilized
as internal standards in quantitative bioanalysis using liquid chromatography-mass
spectrometry (LC-MS). The stable heavy isotopes incorporated into the molecule allow it to be
distinguished from the unlabeled analyte by its mass-to-charge ratio, while exhibiting nearly

identical chromatographic behavior.

As this is a commercially available research chemical, detailed experimental protocols for its
use are not provided by the suppliers. The development and validation of specific analytical
methods would be the responsibility of the end-user. The general workflow for using such a
standard is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Availability of (1R,3S,4R)-ent-Entecavir-
13C2,15N: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558080#commercial-availability-of-1r-3s-4r-ent-
entecavir-13c2-15n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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